Cas no 438218-23-6 (methyl 5-(4-chloro-2-methylphenoxy)methylfuran-2-carboxylate)

methyl 5-(4-chloro-2-methylphenoxy)methylfuran-2-carboxylate structure
438218-23-6 structure
Product Name:methyl 5-(4-chloro-2-methylphenoxy)methylfuran-2-carboxylate
CAS No:438218-23-6
MF:C14H13ClO4
MW:280.703623533249
MDL:MFCD03074477
CID:2857507
PubChem ID:4149081
Update Time:2025-09-18

methyl 5-(4-chloro-2-methylphenoxy)methylfuran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • methyl 5-(4-chloro-2-methylphenoxy)methylfuran-2-carboxylate
    • STK301560
    • AKOS000305822
    • 5-(4-Chloro-2-methyl-phenoxymethyl)-furan-2-carboxylic acid methyl ester
    • EN300-228993
    • AK-968/41170306
    • METHYL 5-(4-CHLORO-2-METHYLPHENOXYMETHYL)FURAN-2-CARBOXYLATE
    • methyl 5-[(4-chloro-2-methylphenoxy)methyl]furan-2-carboxylate
    • Methyl5-((4-chloro-2-methylphenoxy)methyl)furan-2-carboxylate
    • Oprea1_534825
    • BBL038249
    • SB61839
    • methyl 5-[(4-chloro-2-methylphenoxy)methyl]-2-furoate
    • 438218-23-6
    • Methyl 5-((4-chloro-2-methylphenoxy)methyl)furan-2-carboxylate
    • CS-0280602
    • MDL: MFCD03074477
    • Inchi: 1S/C14H13ClO4/c1-9-7-10(15)3-5-12(9)18-8-11-4-6-13(19-11)14(16)17-2/h3-7H,8H2,1-2H3
    • InChI Key: XVBFXCXYOMFPPT-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=C(C)C=1)OCC1=CC=C(C(=O)OC)O1

Computed Properties

  • Exact Mass: 280.0502366Da
  • Monoisotopic Mass: 280.0502366Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 310
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 48.7Ų

methyl 5-(4-chloro-2-methylphenoxy)methylfuran-2-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB498798-250 mg
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Enamine
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